Cas no 1397199-44-8 (Ethyl 2-chloro-6-fluoro-3-methoxybenzoate)

• Product Name: Ethyl 2-chloro-6-fluoro-3-methoxybenzoate
• CAS No: 1397199-44-8
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• MDL: MFCD10566181
• CID: 4764613
• Update Time: 2026-02-26

Ethyl 2-chloro-6-fluoro-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-CHLORO-6-FLUORO-3-METHOXYBENZOATE
• Ethyl 2-chloro-6-fluoro-3-methoxybenzoate

• MDL： MFCD10566181
• Inchi： 1S/C10H10ClFO3/c1-3-15-10(13)8-6(12)4-5-7(14-2)9(8)11/h4-5H,3H2,1-2H3
• InChI Key： JISAAXNTIUEJPA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(=O)OCC)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2-chloro-6-fluoro-3-methoxybenzoate

Ethyl 2-chloro-6-fluoro-3-methoxybenzoate (CAS No. 1397199-44-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-6-fluoro-3-methoxybenzoate (CAS No. 1397199-44-8) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural and chemical properties, has garnered significant attention in recent years due to its role in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents, along with a methoxy group, makes it a particularly interesting molecule for medicinal chemists seeking to optimize drug efficacy and pharmacokinetic profiles.

The structural configuration of Ethyl 2-chloro-6-fluoro-3-methoxybenzoate provides a rich scaffold for further functionalization, enabling the synthesis of a wide array of derivatives with potential biological activity. Its benzoate moiety is particularly noteworthy, as benzoic acid derivatives are well-documented for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The chloro and fluoro substituents further enhance its utility by improving metabolic stability and bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on the development of fluorinated aromatic compounds due to their enhanced binding affinity and resistance to enzymatic degradation. The fluorine atom, in particular, is known to increase the lipophilicity of molecules, thereby facilitating better penetration across biological membranes. This property is especially valuable in the design of drugs that require systemic distribution. The methoxy group in Ethyl 2-chloro-6-fluoro-3-methoxybenzoate also contributes to its versatility by serving as a handle for further chemical modifications, such as nucleophilic aromatic substitution reactions.

One of the most compelling applications of Ethyl 2-chloro-6-fluoro-3-methoxybenzoate lies in its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The benzoate core of this compound provides a stable platform for constructing such inhibitors, while the halogenated substituents enhance binding interactions with the enzyme active site.

Another area where Ethyl 2-chloro-6-fluoro-3-methoxybenzoate has shown promise is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, making it challenging to target them without harming healthy cells. However, fluorinated aromatic compounds have demonstrated the ability to disrupt viral replication cycles by interfering with essential viral enzymes or proteins. The unique combination of substituents in this compound makes it an attractive candidate for designing novel antiviral drugs that can overcome existing resistance mechanisms.

The synthesis of Ethyl 2-chloro-6-fluoro-3-methoxybenzoate typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include chlorination and fluorination of appropriately substituted benzoic acid derivatives followed by esterification. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high selectivity. These synthetic strategies highlight the compound's importance as a building block in complex chemical transformations.

The growing interest in green chemistry has also influenced the approach to synthesizing Ethyl 2-chloro-6-fluoro-3-methoxybenzoate. Researchers are increasingly exploring solvent-free reactions, catalytic methods that minimize waste generation, and energy-efficient processes. These innovations not only improve environmental sustainability but also enhance cost-effectiveness and scalability for industrial applications. As demand for high-quality pharmaceutical intermediates continues to rise, such sustainable practices will become increasingly important.

In conclusion, Ethyl 2-chloro-6-fluoro-3-methoxybenzoate (CAS No. 1397199-44-8) represents a critical component in modern pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for creating novel therapeutic agents with enhanced biological activity and improved pharmacokinetic properties. As research progresses, we can expect to see further applications of this compound across various therapeutic areas, underscoring its significance in advancing drug discovery efforts worldwide.